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Compound of Interest

Compound Name: Globosuxanthone A

Cat. No.: B1258177 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for

Globosuxanthone A, a dihydroxanthenone isolated from the endophytic fungus Chaetomium

globosum. The compound has demonstrated significant antifungal and anticancer activities,

making it a molecule of interest for further investigation in drug discovery and development.

This document details its mass spectrometry and nuclear magnetic resonance data, along with

the experimental protocols utilized for its isolation and characterization.

Introduction
Globosuxanthone A is a secondary metabolite produced by Chaetomium globosum, a fungus

known for producing a diverse array of bioactive compounds. Isolated from a strain inhabiting

the rhizosphere of the Sonoran desert plant Opuntia leptocaulis, Globosuxanthone A has

shown potent cytotoxic effects against several human solid tumor cell lines. Its structure was

elucidated through extensive spectroscopic analysis, including mass spectrometry and one-

and two-dimensional nuclear magnetic resonance, with its relative stereochemistry confirmed

by X-ray crystallography[1].

Mass Spectrometry Data
High-resolution mass spectrometry was crucial in determining the molecular formula of

Globosuxanthone A.
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Table 1: Mass Spectrometry Data for Globosuxanthone A

Ionization Mode
Mass-to-Charge Ratio
(m/z)

Deduced Molecular
Formula

HRESIMS 273.0711 [M+H]⁺ C₁₅H₁₂O₅

Nuclear Magnetic Resonance (NMR) Spectroscopic
Data
The structural framework of Globosuxanthone A was established through detailed analysis of

its ¹H and ¹³C NMR spectra, including 2D NMR experiments such as COSY, HMQC, and

HMBC. The data presented here was recorded in acetone-d₆.

Table 2: ¹H NMR Spectroscopic Data for Globosuxanthone A (500 MHz, acetone-d₆)

Position
Chemical Shift (δ)
ppm

Multiplicity
Coupling Constant
(J) in Hz

1-OH 12.91 s

2 4.67 dd 11.5, 4.0

3α 2.15 m

3β 2.45 m

4 7.25 t 8.0

5 6.84 d 8.5

6 7.62 t 8.0

8 11.01 br s

10a 10.87 s

4a-OH 3.52 d 4.0

Table 3: ¹³C NMR Spectroscopic Data for Globosuxanthone A (125 MHz, acetone-d₆)
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Position Chemical Shift (δ) ppm

1 163.7

1a 109.1

2 70.2

3 40.1

4 137.4

4a 76.1

5 116.1

6 137.9

7 121.1

8 162.2

8a 108.8

9 182.2

9a 152.0

10a 108.1

Experimental Protocols
The isolation and characterization of Globosuxanthone A involved a series of

chromatographic and spectroscopic techniques.

Fungal Fermentation and Extraction
The producing fungus, Chaetomium globosum, was cultured on potato dextrose agar. Large-

scale fermentation was carried out in a liquid medium, followed by extraction of the culture

broth with ethyl acetate (EtOAc). The resulting crude extract was then subjected to bioassay-

guided fractionation.

Isolation of Globosuxanthone A
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The EtOAc extract was fractionated using vacuum liquid chromatography (VLC) over silica gel,

eluting with a gradient of solvents of increasing polarity. The cytotoxic fractions were further

purified by repeated column chromatography and preparative thin-layer chromatography to

yield pure Globosuxanthone A.

Spectroscopic Analysis
NMR Spectroscopy: ¹H, ¹³C, and 2D NMR spectra were acquired on a Bruker DRX-500

spectrometer. Chemical shifts are reported in parts per million (ppm) and are referenced to

the solvent signals of acetone-d₆.

Mass Spectrometry: High-resolution electrospray ionization mass spectrometry (HRESIMS)

was performed on a suitable mass spectrometer to determine the accurate mass and

molecular formula.

Logical Workflow for Spectroscopic Analysis
The following diagram illustrates the general workflow for the isolation and structural elucidation

of a natural product like Globosuxanthone A.

Isolation & Purification

Spectroscopic Analysis
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Final Structure of Globosuxanthone A
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Caption: Workflow for the isolation and structural elucidation of Globosuxanthone A.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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